Cas no 91587-08-5 ((2E,4E)-3-methyl-5-[2-methyl-4-(2,6,6-trimethylcyclohex-1-en-1-yl)phenyl]penta-2,4-dienoic acid)

• Product Name: (2E,4E)-3-methyl-5-[2-methyl-4-(2,6,6-trimethylcyclohex-1-en-1-yl)phenyl]penta-2,4-dienoic acid
• CAS No: 91587-08-5
• MF: C₂₂H₂₈O₂
• MW: 324.456526756287
• CID: 1966220
• PubChem ID: 6442004
• Update Time: 2025-04-21

(2E,4E)-3-methyl-5-[2-methyl-4-(2,6,6-trimethylcyclohex-1-en-1-yl)phenyl]penta-2,4-dienoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E)-3-methyl-5-[2-methyl-4-(2,6,6-trimethylcyclohex-1-en-1-yl)phenyl]penta-2,4-dienoic acid
• 2,4-pentadienoic acid, 3-methyl-5-[2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)phenyl]-, (2E,4E)-
• (2E,4E)-3-methyl-5-[2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)phenyl]penta-2,4-dienoic acid
• CHEMBL37406
• SRI 4657-47
• 91587-08-5

• Inchi： 1S/C22H28O2/c1-15(13-20(23)24)8-9-18-10-11-19(14-17(18)3)21-16(2)7-6-12-22(21,4)5/h8-11,13-14H,6-7,12H2,1-5H3,(H,23,24)/b9-8+,15-13+
• InChI Key： AQWSEIKMQSDKCG-XWMBBDDHSA-N
• SMILES： OC(/C=C(\C)/C=C/C1C=CC(=CC=1C)C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 324.20893
• Monoisotopic Mass: 324.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 6

Experimental Properties

• Density: 1.036
• Boiling Point: 481.1°C at 760 mmHg
• Flash Point: 365.9°C
• Refractive Index: 1.563